Cas no 1023817-67-5 (1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid)

• Product Name: 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid
• CAS No: 1023817-67-5
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5745548
• PubChem ID: 33727010
• Update Time: 2025-06-15

1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylicacid
• 1023817-67-5
• 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid
• 1,6-Naphthyridine-5-carboxylic acid, 1,2-dihydro-1-methyl-2-oxo-

• Inchi： 1S/C10H8N2O3/c1-12-7-4-5-11-9(10(14)15)6(7)2-3-8(12)13/h2-5H,1H3,(H,14,15)
• InChI Key： JOIIVSVYFLTRBU-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C(C(=O)O)=NC=CC=2N1C

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 415.9±45.0 °C(Predicted)
• pka: 0.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid

Introduction to 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid (CAS No. 1023817-67-5)

1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1023817-67-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen atoms in its core structure imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid consists of a fused bicyclic system containing two nitrogen-containing rings. The presence of a methyl group at the 1-position and a carboxylic acid moiety at the 5-position further modulates its reactivity and biological interactions. This compound’s versatility has positioned it as a key intermediate in synthesizing various pharmacologically active agents, particularly those targeting neurological and inflammatory disorders.

In recent years, 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid has been extensively studied for its potential therapeutic applications. Researchers have been particularly interested in its role as a precursor in the synthesis of molecules with inhibitory effects on enzymes such as dihydrofolate reductase (DHFR) and poly(ADP-ribose) polymerases (PARPs). These enzymes are critical in cellular metabolism and DNA repair pathways, respectively, and their dysregulation is associated with several diseases.

One of the most compelling areas of research involving 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid is its application in developing treatments for neurodegenerative diseases. Studies have demonstrated that derivatives of this compound exhibit neuroprotective properties by modulating oxidative stress and inflammation. The carboxylic acid group at the 5-position allows for further functionalization, enabling the creation of analogs with enhanced bioavailability and targeted action. For instance, modifications at this position have been shown to improve binding affinity to specific neurotransmitter receptors, which could be pivotal in treating conditions such as Alzheimer’s disease and Parkinson’s disease.

The pharmaceutical industry has also explored 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid as a building block for antiviral agents. Its structural framework is conducive to interactions with viral proteases and polymerases, making it an attractive candidate for inhibiting replication cycles of RNA viruses. Preliminary studies have highlighted its efficacy in reducing viral load in cell culture models, suggesting potential therapeutic benefits against emerging viral pathogens.

Moreover, the compound’s role in anti-inflammatory applications cannot be overstated. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune diseases and metabolic disorders. By targeting inflammatory pathways through structural analogs derived from 1-Methyl-2-oxo-1,2-dihydro-1,6-naphthyridine-5-carboxylic acid, researchers aim to develop novel therapeutics that offer improved efficacy with fewer side effects compared to conventional anti-inflammatory drugs.

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In conclusion,